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RUSKI-201 dihydrochloride degradation
prevention

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ruski-201

Cat. No.: S542076

Chemical Profile: RUSKI-201 Dihydrochloride

The table below summarizes the key information for this compound gathered from chemical vendors:

Property

Details

Catalog Names

Field of
Application

Reported Purity

Molecular
Formula

Molecular
Weight

CAS Numbers

RUSKI-201 dihydrochloride; RUSKI-201; RUSKI 201 [1] [2] [3]

Potent and specific Hedgehog acyltransferase (HHAT) inhibitor; used as a chemical
probe to study HHAT function [1] [2] [3].

>98% (HPLC) [4]

C20H20CI2N30S [2] [3]

430.43 g/mol [1] [2] [3]

2320262-09-5 (commonly cited) [2] [3]; 1458031-48-5 (Parent CAS) [1]

Storage & Handling Recommendations
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The following storage guidelines are consistently recommended by multiple suppliers to maintain the

compound's integrity. Note that these are general vendor guidelines, not specific stability study results.

¢ Solid Powder: Store at -20°C. One vendor specifies this is for a 3-year period [3], while others note
storage for 12 months [1] [4].
e Stock Solution in DMSO:
o Short-term: 4°C for 2 weeks [2] or 6 months [4] (reports vary).
o Long-term: -80°C for 6 months to 1 year [2] [3] [4].

Suggested Experimental Approach for Stability
Assessment

Since specific degradation data for RUSKI-201 dihydrochloride is unavailable, you can proactively
determine its stability profile in your specific experimental conditions. The workflow below outlines a

general approach, adapted from a published degradation study on another drug [5]:
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Key Analysis Techniques:

¢ Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): This is the core
technique for separating degradation products from the parent compound and identifying their
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structures [5]. You would compare the fragmentation patterns (MS2, MS3) of any degradation
products to that of the intact RUSKI-201.

¢ In-silico Toxicological Assessment: Software like Toxtree can provide a preliminary assessment of
the mutagenic potential of any identified degradation products, which is crucial for evaluating their
safety risk [5].

Frequently Asked Questions

Q1: What is the most critical parameter for storing RUSKI-201 dihydrochloride? A: Temperature
control is likely the most critical factor. The consistent recommendation to store the powder at -20°C
suggests the compound is susceptible to thermal degradation. Protecting the solid and stock solutions from

light is also a standard, prudent practice.

Q2: Are there any known degradation products of RUSKI-201? A: The available scientific and vendor
literature does not list any specific degradation products for RUSKI-201 dihydrochloride. This information

gap underscores the value of conducting your own forced degradation studies as outlined above.

Q3: How can I confirm the purity of my compound during an experiment? A: The most reliable method
is to use a stability-indicating analytical method, such as HPLC or LC-MS. These techniques can separate

and quantify the intact RUSKI-201 from any potential degradation impurities that may form [5] [6].

Key Recommendations for Researchers

¢ Adhere to Storage Guidelines: Strictly follow the recommended storage conditions of -20°C for
powder and -80°C for DMSO stock solutions.

¢ Conduct Proactive Testing: Perform forced degradation studies to understand how the compound
behaves under various stress conditions relevant to your lab environment.

e Establish In-house Controls: Develop and validate an LC-MS method to monitor the compound's
purity over time in your specific experimental setups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [RUSKI-201 dihydrochloride degradation prevention]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542076#ruski-201-

dihydrochloride-degradation-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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